molecular formula C17H20N2O B8774887 4-Butyl-4'-methoxyazobenzene CAS No. 31401-33-9

4-Butyl-4'-methoxyazobenzene

Cat. No.: B8774887
CAS No.: 31401-33-9
M. Wt: 268.35 g/mol
InChI Key: QLNKXPFUPQGUDA-UHFFFAOYSA-N
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Description

4-Butyl-4'-methoxyazobenzene is a useful research compound. Its molecular formula is C17H20N2O and its molecular weight is 268.35 g/mol. The purity is usually 95%.
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Properties

CAS No.

31401-33-9

Molecular Formula

C17H20N2O

Molecular Weight

268.35 g/mol

IUPAC Name

(4-butylphenyl)-(4-methoxyphenyl)diazene

InChI

InChI=1S/C17H20N2O/c1-3-4-5-14-6-8-15(9-7-14)18-19-16-10-12-17(20-2)13-11-16/h6-13H,3-5H2,1-2H3

InChI Key

QLNKXPFUPQGUDA-UHFFFAOYSA-N

Canonical SMILES

CCCCC1=CC=C(C=C1)N=NC2=CC=C(C=C2)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

All chemicals were obtained from Sigma-Aldrich Chemical Co. unless otherwise noted. One eq. of 4-butyl-4′-hydroxyazobenzene (obtained from Beam Corp.) and 1.1 eq. potassium carbonate were dissolved in acetone and degassed with argon. Iodomethane (2.5 eq) in acetone was degassed and added drop-wise to the stirred mixture. The mixture was heated to 45° C. and stirred overnight. The progress of the reaction was monitored by thin-layer chromatography (TLC); 12 h was usually sufficient for complete methylation. The hot reaction mixture was then filtered to remove the precipitated potassium iodide. The filtrate was collected and the solvent removed in vacuo. The solid residue was re-dissolved in chloroform and then insoluble salts were removed by filtration. The filtrate was washed with water, and the organic layer was separated and dried over magnesium sulfate. Removing the solvent in vacuo afforded a solid that contained the desired product (“BMAB”) containing a small amount of un-reacted starting material 4-butyl-4′-hydroxyazobenzene. Recrystallization from methanol at −68° C. afforded pure crystals of BMAB that were collected by filtration. (K 35 N 45 I) 1H NMR 200 MHz δ ppm=0.94 (t, 3H), 1.18 (q, 2H), 1.66 (q, 2H), 2.66 (t, 2H), 3.86 (s, 2H), 7.0 (d, 2H), 7.26 (d, 2H), 7.82 (d, 2H), 7.88 (d, 2H).
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